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Compound of Interest

Compound Name: Benzobicyclon [ISO]

Cat. No.: B12058859 Get Quote

Introduction

Benzobicyclon is a selective herbicide used for the control of various weeds in rice paddies.

Monitoring its residue levels in environmental and agricultural samples is crucial for ensuring

food safety and environmental protection. This document provides detailed application notes

and protocols for the quantitative analysis of Benzobicyclon residues using High-Performance

Liquid Chromatography (HPLC), primarily coupled with tandem mass spectrometry (LC-

MS/MS). The methodologies described are intended for researchers, scientists, and

professionals in the field of drug development and environmental analysis.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the analysis of

Benzobicyclon and its metabolites, compiled from various validated methods.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)
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Analyte Matrix LOD LOQ Reference

Benzobicyclon Soil 0.002 mg/kg 0.005 mg/kg [1]

Benzobicyclon Soil & Sediment
0.19–1.34 µg/L

(Instrumental)

0.64–4.48 µg/L

(Instrumental),

0.32–2.24 µg/kg

(Method)

[2][3]

Benzobicyclon Water - 0.001 µg/mL [4]

Benzobicyclon

Metabolites
Soil 0.002 mg/kg 0.005 mg/kg [1]

1315P-070 Soil 0.2-1.2 µg/L - [1]

1315P-570 Soil 0.1-0.4 µg/L - [1]

1315P-683 Soil 0.1 µg/L - [1]

1315P-960 Soil 0.3-0.5 µg/L - [1]

1315P-076 Soil 0.05-0.3 µg/L - [1]

Benzobicyclon
Brown Rice &

Rice Straw
- < 0.1 mg/kg [5][6][7]

Table 2: Recovery Rates and Precision
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Analyte Matrix
Fortification
Levels

Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

Reference

Benzobicyclo

n &

Metabolites

Soil
0.005 mg/kg,

0.05 mg/kg
70-120 ≤20 [1]

Benzobicyclo

n

Soil &

Sediment

5, 50, 500

µg/L
80.2-114.5

<14.1

(intraday),

<21.4

(interday)

[2][3]

Benzobicyclo

n &

Metabolite

Brown Rice &

Rice Straw
Two levels 75.4-118.9 <13 [5][6]

Experimental Protocols
This section details the methodologies for sample preparation and HPLC analysis of

Benzobicyclon residues.

Protocol 1: Sample Preparation using a Modified
QuEChERS Method
This protocol is suitable for the extraction of Benzobicyclon from soil and sediment samples.[2]

[3]

Materials:

Acetonitrile (ACN), HPLC grade

Methanol, HPLC grade

Formic acid, analytical grade

Anhydrous magnesium sulfate (MgSO₄)
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Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

HLB solid-phase extraction (SPE) cartridges

Centrifuge tubes (50 mL)

Vortex mixer

Centrifuge

Rotary evaporator

Procedure:

Sample Homogenization: Weigh 10 g of the homogenized soil or sediment sample into a 50

mL centrifuge tube.

Extraction:

Add 10 mL of acetonitrile to the tube.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Vortex the tube vigorously for 1 minute.

Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing 150 mg of

anhydrous MgSO₄, 25 mg of PSA, and 25 mg of C18 sorbent.

Vortex for 1 minute.

Final Centrifugation: Centrifuge at 4000 rpm for 5 minutes.
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Filtration and Concentration:

Filter the supernatant through a 0.22 µm syringe filter.

The extract is now ready for LC-MS/MS analysis. If further concentration is needed, an

aliquot can be evaporated to dryness under a gentle stream of nitrogen and reconstituted

in a suitable solvent.

Protocol 2: HPLC-MS/MS Analysis
This protocol describes the chromatographic conditions for the separation and detection of

Benzobicyclon and its metabolites.

Instrumentation:

HPLC system (e.g., Shimadzu LC-20AD XR, Acquity UPLC)[1][2]

Mass spectrometer with an electrospray ionization (ESI) source (e.g., Sciex API5000)[1]

C18 analytical column (e.g., Phenomenex Luna 3µ C18, 150 mm x 2.0 mm, 3 µm; Acquity

UPLC BEH C18, 2.1 × 100 mm, 1.7 µm)[1][2]

Chromatographic Conditions:
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Parameter Condition A Condition B

Column

Phenomenex Luna 3µ C18

100Å, 150 mm x 2.0 mm, 3 µm

particle size[1]

Acquity UPLC BEH C18, 2.1 ×

100 mm, 1.7 µm particle

size[2]

Mobile Phase A 0.2% formic acid in water[1]
0.1% (v/v) formic acid in

ultrapure water[2]

Mobile Phase B
0.2% formic acid in

acetonitrile[1]
Acetonitrile[2]

Flow Rate Not specified 0.3 mL/min[2]

Column Temperature 40°C[1] 30°C[2]

Injection Volume Not specified 5 µL[2]

Gradient Elution

10% B to 95% B over 7 min,

hold at 95% B for 1 min, then

return to 10% B[1]

10% B to 98% B in 0.5 min,

hold at 98% B for 3.5 min, then

return to 10% B[2]

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)[1]

Scan Type: Multiple Reaction Monitoring (MRM)[1]

Source Temperature: 550°C[1]

Specific precursor and product ions for Benzobicyclon and its metabolites should be

determined by direct infusion of analytical standards.

Visualizations
The following diagrams illustrate the experimental workflow and logical relationships in the

analysis of Benzobicyclon residues.

Caption: Experimental workflow for Benzobicyclon residue analysis.
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Caption: Key parameters for reliable residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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